Cas no 1782891-60-4 (2-amino-1-(3-bromo-5-methoxypyridin-4-yl)ethan-1-one)

• Product Name: 2-amino-1-(3-bromo-5-methoxypyridin-4-yl)ethan-1-one
• CAS No: 1782891-60-4
• MF: C₈H₉BrN₂O₂
• MW: 245.073261022568
• CID: 6594623
• PubChem ID: 84704797
• Update Time: 2025-10-31

2-amino-1-(3-bromo-5-methoxypyridin-4-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-amino-1-(3-bromo-5-methoxypyridin-4-yl)ethan-1-one
• EN300-1906992
• 1782891-60-4

• Inchi： 1S/C8H9BrN2O2/c1-13-7-4-11-3-5(9)8(7)6(12)2-10/h3-4H,2,10H2,1H3
• InChI Key： NFNKVEASHOBGTL-UHFFFAOYSA-N
• SMILES： BrC1=CN=CC(=C1C(CN)=O)OC

Computed Properties

• Exact Mass: 243.98474g/mol
• Monoisotopic Mass: 243.98474g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 65.2Ų

Additional information on 2-amino-1-(3-bromo-5-methoxypyridin-4-yl)ethan-1-one

Introduction to 2-amino-1-(3-bromo-5-methoxypyridin-4-yl)ethan-1-one (CAS No. 1782891-60-4) and Its Emerging Applications in Chemical Biology

The compound 2-amino-1-(3-bromo-5-methoxypyridin-4-yl)ethan-1-one (CAS No. 1782891-60-4) represents a significant advancement in the realm of chemical biology, particularly in the design and synthesis of novel pharmacophores. This heterocyclic ketone derivative has garnered considerable attention due to its unique structural features, which include a pyridine core substituted with bromo and methoxy groups, coupled with an amine functionality. Such structural motifs are highly coveted in medicinal chemistry for their potential to modulate biological pathways, particularly those involving enzyme inhibition and receptor binding.

Recent studies have highlighted the compound's versatility as a building block in drug discovery. The presence of both bromo and methoxy substituents on the pyridine ring introduces multiple sites for chemical modification, enabling the synthesis of a diverse array of analogs. This flexibility is particularly valuable in structure-activity relationship (SAR) studies, where subtle changes in the molecular framework can dramatically alter biological activity. For instance, the bromo group can serve as a handle for cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, facilitating the introduction of aryl or heteroaryl moieties—a common strategy in modern drug design.

The amine moiety at the C2 position further enhances the compound's utility as a pharmacological scaffold. Amines are well-documented pharmacophores that can interact with biological targets through hydrogen bonding, ionic interactions, or even covalent binding. In particular, this compound's amine functionality can be exploited to develop protease inhibitors, which are critical in treating a wide range of diseases, including cancer and infectious disorders. The pyridine ring itself is another key feature, given its prevalence in bioactive molecules such as antivirals and anticancer agents.

Emerging research indicates that derivatives of 2-amino-1-(3-bromo-5-methoxypyridin-4-yl)ethan-1-one exhibit promising activity against certain enzymes implicated in metabolic diseases. For example, modifications at the C4 position of the pyridine ring have been shown to enhance binding affinity to target enzymes by optimizing hydrophobic interactions and steric complementarity. Such findings align with broader trends in drug discovery, where rational molecular design is leveraged to overcome challenges posed by resistant pathogens or refractory conditions.

Moreover, the compound's potential extends beyond traditional small-molecule drug development. Its unique structural motif makes it an attractive candidate for exploring novel therapeutic modalities, such as kinase inhibitors or allosteric modulators. The combination of bromo, methoxy, and amine functionalities provides a rich chemical space for innovation, allowing chemists to tailor properties such as solubility, metabolic stability, and target specificity. This adaptability is increasingly important in an era where precision medicine demands highly personalized therapeutic strategies.

In conclusion, 2-amino-1-(3-bromo-5-methoxypyridin-4-yl)ethan-1-one (CAS No. 1782891-60-4) stands out as a versatile and promising intermediate in chemical biology and pharmaceutical research. Its structural features—particularly the presence of bromo-, methoxy-, and amine-substituted pyridine—offer unparalleled opportunities for synthetic elaboration and biological evaluation. As our understanding of disease mechanisms continues to evolve, compounds like this one will play an indispensable role in discovering next-generation therapeutics that address unmet medical needs with greater efficacy and selectivity.